6-oxo-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide

• IUPAC Name: 6-oxo-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-4,5-dihydro-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C15H18N8O2/c24-14-6-3-10(17-20-14)15(25)16-9-13-19-18-11-4-5-12(21-23(11)13)22-7-1-2-8-22/h4-5H,1-3,6-9H2,(H,16,25)(H,20,24)
• InChI Key: JZXDZQTVRRVJJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)C4=NNC(=O)CC4)C=C2
• Molecular Formula: C15H18N8O2
• Molecular Weight: 342.36 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several ring structures and functional groups. The triazole nucleus is a central structural component in a number of drug classes. The compound also contains a pyrrolidine ring, a triazolo-pyridazine ring, and a tetrahydropyridazine ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis and modification of this compound can include nucleophilic addition-cyclization processes. This is demonstrated in the efficient asymmetric approach to access functionalized pyrido- and pyrrolo [1,2-c] [1,3]oxazin-1-ones.

Scientific Research Applications

Chemical Synthesis and Biological Activity

The compound 6-oxo-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide belongs to a class of molecules that have been extensively studied for their diverse biological activities and potential therapeutic applications. Research has focused on the synthesis, structural analysis, and evaluation of biological activities of compounds within this chemical class, including their potential as cardiovascular agents, antihistaminic, antiproliferative, antimicrobial, and as inhibitors of eosinophil infiltration, among others.

Compounds related to this chemical structure have been synthesized and assessed for their cardiovascular benefits, specifically for their coronary vasodilating and antihypertensive properties (Sato et al., 1980). Another study synthesized derivatives to investigate their antihistaminic activity and inhibition of eosinophil infiltration, which are critical in allergic reactions (Gyoten et al., 2003). Additionally, compounds with this core structure have been explored for their antiproliferative effects, particularly in inhibiting the proliferation of endothelial and tumor cells, indicating potential applications in cancer therapy (Ilić et al., 2011).